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Compound of Interest

Compound Name: Neononanoic acid

Cat. No.: B095266

Proper management and disposal of neononanoic acid are critical for ensuring laboratory
safety and environmental protection. As a substance classified with corrosive properties and
the potential for causing significant skin and eye irritation, adherence to established protocols is
mandatory for all researchers, scientists, and drug development professionals.[1][2][3]

This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of neononanoic acid, ensuring compliance with general hazardous waste
regulations.

Immediate Safety and Handling

Before handling neononanoic acid, it is essential to be equipped with the appropriate
Personal Protective Equipment (PPE) and to be aware of the correct handling and emergency
procedures.

Personal Protective Equipment (PPE) Requirements
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PPE Item Specification Rationale

) Protects against splashes that
] Chemical safety goggles or a )
Eye Protection can cause serious eye

face shield.[4
4l irritation.[2][3]

) Chemically resistant gloves Prevents direct skin contact,
Hand Protection o ) o
(e.g., nitrile).[4][5] which can cause irritation.[2][3]

] Protects skin and personal
Body Protection Laboratory coat.[4][5] ) o
clothing from contamination.

Resnirat Use only in a well-ventilated Avoids inhalation of fumes or
espiratory )
area.[5] mists.[5]

Handling Procedures:

» Always handle neononanoic acid within a chemical fume hood or a well-ventilated
laboratory space.[5]

e Avoid contact with skin, eyes, and clothing.[4][5]

e Wash hands thoroughly with soap and water after handling the chemical.[5]

o Keep containers tightly closed when not in use.[5]

o Store away from incompatible materials such as bases and reducing agents.[4]

Spill Response Protocol

In the event of a spill, immediate and correct action is crucial to prevent harm and
environmental contamination.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
» Ventilate: Ensure the area is well-ventilated.

o Contain Spill: Use an inert, non-combustible absorbent material like sand, earth, or
vermiculite to contain the spill.[1][6]
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o Collect Waste: Carefully collect the absorbed material and place it into a designated,
compatible container for hazardous waste.[6]

o Decontaminate: Clean the spill area thoroughly.

o Dispose: Treat the collected spill material as hazardous waste and follow the disposal
protocol outlined below.

Chemical and Physical Properties

Understanding the properties of heononanoic acid is key to its safe management.

Property Value

Synonyms Pelargonic acid, Nonylic acid[2]

CAS Number 112-05-0 (n-Nonanoic acid)[2][4][5]
Physical State Colorless to light yellow liquid[5]

Flash Point 114 - 137 °C (237.2 - 278.6 °F)[4][5]
Boiling Point ~255 - 269 °C (490.1 - 516.2 °F)[2][5]
Corrosivity Causes skin and serious eye irritation[2][3]

Harmful to aquatic life with long-lasting effects[2]

[4]

Aquatic Hazard

Disposal Protocol for Neononanoic Acid

Neononanoic acid must be disposed of as hazardous chemical waste.[1] Disposal into regular
trash or down the drain is strictly prohibited.[7][8] Adherence to local, state, and federal
regulations is mandatory.[1]

Methodology:

o \Waste Identification:
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o Neononanoic acid is considered a hazardous waste, potentially falling under the EPA
hazardous waste code D002 for corrosivity.[1]

o Any material contaminated with neononanoic acid, including absorbent materials from
spills, gloves, and empty containers, must also be treated as hazardous waste.[9]

o Container Selection and Management:

o Select a chemically compatible waste container with a leak-proof, screw-on cap. High-
density polyethylene (HDPE) or glass containers are typically appropriate.[7][10]

o Ensure the container is in good condition, free from leaks or cracks.[11]
o Keep the waste container closed except when adding waste.[10][11]
e Labeling:

o As soon as waste is added, affix a "Hazardous Waste" tag provided by your institution's
Environmental Health and Safety (EHS) department.[7][9]

o The label must include:

The full chemical name: "Neononanoic Acid" (avoid abbreviations or formulas).[7][11]

An accurate estimation of the quantity.

The date of waste generation.[7]

The specific location of generation (e.g., building, room number).[7]
e Waste Storage:

o Store the sealed waste container in a designated and secure hazardous waste storage
area within the laboratory.

o Use secondary containment, such as a lab tray, to capture any potential leaks. The
secondary container must be able to hold 110% of the primary container's volume.[10]
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o Segregate the neononanoic acid waste from incompatible materials, particularly bases.
[10][11]

e Arranging Disposal:
o Contact your institution's EHS office to schedule a pickup for the hazardous waste.[7]
o Complete any required waste information forms accurately.[7]

o Do not exceed accumulation time or quantity limits set by regulations (e.g., 90 days or 55
gallons).[10]

o Empty Container Disposal:

o An empty container that held neononanoic acid must be triple-rinsed with an appropriate
solvent.[9][11]

o The rinsate (the solvent used for rinsing) must be collected and disposed of as hazardous
waste.[9][11]

o After triple-rinsing, deface or remove the original labels, and the container may then be
disposed of in the regular trash.[9]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of neononanoic acid.
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BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation & Handling

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

'

2. Handle in Ventilated Area

'

3. Identify Waste as Hazardous
(Corrosive - D002)

Containmen{ & Labeling

4. Select Compatible Container
(HDPE or Glass)

5. Transfer Waste to Container

'

6. Securely Seal Container

'

7. Affix Hazardous Waste Tag

@

v

Follow Spill Response Protocol:
- Absorb with inert material
- Collect and containerize
- Decontaminate area

Storage &V Disposal

8. Store in Designated Area
(Secondary Containment)

'

9. Segregate from Incompatibles
(Bases, Reducing Agents)

'

10. Arrange EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of neononanoic acid waste.
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BENGHE Safety Opera.tir.\.g Gu?qle

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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